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For Researchers, Scientists, and Drug Development Professionals

Titanium carbide (TiC) is a material of significant scientific and industrial interest, renowned for

its exceptional hardness, high melting point, and excellent wear resistance.[1][2] While the

most common form of titanium carbide crystallizes in a simple rock-salt structure, a rich variety

of polymorphs and phases exist, particularly under non-stoichiometric conditions.

Understanding these different forms is crucial for tailoring the properties of TiC-based materials

for advanced applications, from cutting tools and wear-resistant coatings to catalysts and, more

recently, in the burgeoning field of 2D materials known as MXenes. This technical guide

provides a comprehensive overview of the known polymorphs and phases of titanium carbide,

their properties, synthesis, and the relationships between them.

The Face-Centered Cubic (fcc) Phase: The
Archetype of Titanium Carbide
The most stable and widely studied phase of titanium carbide is a face-centered cubic (fcc)

structure, analogous to that of sodium chloride (NaCl).[2] In this arrangement, titanium and

carbon atoms occupy the sites of a face-centered cubic lattice in a 1:1 stoichiometric ratio.

However, a key characteristic of this phase is its ability to exist over a wide range of non-

stoichiometric compositions, typically from TiC₀.₅ to TiC₀.₉₈.[3] This non-stoichiometry arises

from carbon vacancies in the crystal lattice, which significantly influence the material's

properties.
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Properties of the fcc-TiC Phase
The fcc-TiC phase is characterized by a unique combination of ceramic and metallic properties.

It is exceptionally hard, yet possesses good thermal and electrical conductivity. The properties

can be tuned by varying the carbon-to-titanium ratio.

Property Value

Crystal Structure Face-Centered Cubic (Rock-Salt)

Space Group Fm-3m (No. 225)

Lattice Parameter (a) ~4.328 Å

Density ~4.93 g/cm³[2]

Melting Point ~3140 °C[2]

Boiling Point ~4820 °C

Vickers Hardness 28-35 GPa

Young's Modulus 410-510 GPa

Shear Modulus ~188 GPa

Thermal Conductivity ~21 W/(m·K)[2]

Electrical Resistivity ~68 µΩ·cm[2]

Synthesis of the fcc-TiC Phase
The synthesis of fcc-TiC is typically achieved through high-temperature processes. Common

methods include carbothermal reduction of titanium dioxide, direct reaction of titanium and

carbon, and chemical vapor deposition (CVD).

Experimental Protocol: Carbothermal Reduction of TiO₂

This method is a widely used industrial process for producing TiC powder.

Precursor Preparation: Mix titanium dioxide (TiO₂) and a carbon source (e.g., carbon black,

graphite) in a stoichiometric ratio, often with a slight excess of carbon to ensure complete
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reaction. The powders should be thoroughly mixed, for example, by ball milling, to achieve a

homogeneous mixture.

Compaction: The powder mixture is typically pressed into pellets or other desired shapes to

ensure good contact between the reactants.

Carburization: The compacted mixture is heated in a controlled atmosphere (e.g., vacuum or

an inert gas like argon) to a high temperature, typically in the range of 1700-2300 °C.[4] The

reaction proceeds as follows: TiO₂(s) + 3C(s) → TiC(s) + 2CO(g).

Cooling and Milling: After holding at the reaction temperature for a sufficient time (e.g., 1-2

hours) to ensure complete conversion, the furnace is cooled to room temperature. The

resulting TiC clinker is then crushed and milled to the desired particle size.

Ordered Non-Stoichiometric Phases
At temperatures below approximately 1000 K, the carbon vacancies in non-stoichiometric TiCₓ

can arrange themselves into ordered superstructures.[5] This ordering leads to the formation of

distinct phases with different crystal structures and properties compared to the disordered fcc

phase. The specific ordered phase that forms is dependent on the carbon concentration.

Ti₂C
The Ti₂C phase is a prominent ordered structure that can exist in several crystallographic

forms, including cubic, trigonal, and hexagonal. The cubic form of Ti₂C has a lattice spacing

that is twice that of disordered TiC.[6] The 2D form of Ti₂C, known as a MXene, is synthesized

by etching the aluminum layer from the MAX phase precursor, Ti₂AlC.

Ti₃C₂
Similar to Ti₂C, Ti₃C₂ is primarily known in its 2D MXene form, which is derived from the Ti₃AlC₂

MAX phase. Bulk Ti₃C₂ has been reported as an orthorhombic phase.[5] The 2D Ti₃C₂ MXene

has garnered significant research interest due to its excellent electronic conductivity and

potential in energy storage applications.

Ti₆C₅ and Ti₈C₅
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Ti₆C₅ is a stable ordered phase and is considered a non-stoichiometric ordered phase for all

Group IV and V transition metal carbides.[6] The Ti₈C₅ phase has also been identified, with a

trigonal crystal structure.[7]

Comparative Properties of Titanium Carbide Phases
The following table summarizes the known crystallographic properties of the primary TiC phase

and its ordered polymorphs. Data for mechanical and thermal properties of the ordered phases

are less common in the literature, especially for bulk forms, and are an active area of research.

Phase Crystal System Space Group
Lattice Parameters
(Å)

TiC Cubic Fm-3m (225) a ≈ 4.328

Ti₂C (cubic) Cubic Fd-3m (227) a ≈ 8.6

Ti₂C (trigonal) Trigonal R-3m (166) a = 3.08, c = 14.44

Ti₃C₂ (orthorhombic) Orthorhombic C222₁ -

Ti₆C₅ Hexagonal - -

Ti₈C₅ Trigonal R-3m (166) a = 6.13, c = 14.84[7]

Synthesis of Ordered Phases (as 2D MXenes)
The most established method for producing materials with Ti₂C and Ti₃C₂ stoichiometry is

through the selective etching of the 'A' layer from MAX phase precursors.

Experimental Protocol: Synthesis of Ti₃C₂Tₓ MXene via HF Etching

This protocol describes a common method for synthesizing Ti₃C₂Tₓ (where Tₓ represents

surface functional groups like -O, -OH, and/or -F). A similar process is used for Ti₂C from

Ti₂AlC.

Etching: Slowly add Ti₃AlC₂ powder to an aqueous hydrofluoric acid (HF) solution (e.g., 10-

40 wt%) in a fume hood with constant stirring. The reaction is exothermic and produces
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hydrogen gas. A typical reaction would be to immerse the Ti₃AlC₂ powder in the HF solution

for several hours at room temperature.[8]

Washing: After the etching process is complete, the acidic suspension is repeatedly washed

with deionized water and centrifuged until the pH of the supernatant is neutral (pH ~6-7).

This removes residual acid and reaction byproducts.

Delamination (Optional): To separate the multilayered MXene particles into individual 2D

flakes, an intercalant such as dimethyl sulfoxide (DMSO) or lithium chloride (LiCl) can be

added to the washed sediment.[8] This is followed by sonication in water.

Collection: The final delaminated MXene flakes are collected by centrifugation at a higher

speed. The resulting material is a stable colloidal suspension of 2D titanium carbide flakes.

Visualizing Titanium Carbide Structures and
Relationships
The following diagrams, generated using the DOT language, illustrate the crystal structures and

phase relationships of titanium carbide.
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Titanium-Carbon Phase Diagram
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Caption: Simplified Ti-C phase diagram showing stable phases.

Caption: 2D representation of the fcc-TiC crystal structure.
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Relationship between TiC Phases
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Caption: Formation pathways for ordered and 2D TiC phases.

Workflow for Ti₃C₂Tₓ MXene Synthesis
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Caption: Experimental workflow for MXene synthesis.

Conclusion
The world of titanium carbide extends far beyond the well-known fcc phase. The existence of

ordered, non-stoichiometric polymorphs and their 2D MXene derivatives opens up a vast

landscape for materials design and discovery. While the synthesis and characterization of

these less common phases are often more complex, their unique properties hold significant

promise for a new generation of high-performance materials. Further research into the precise
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control of stoichiometry and ordering will be key to unlocking the full potential of the diverse

family of titanium carbide phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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